molecular formula C11H16D4O2 B1148042 2Z-Heptyl cyclopropane-d4-carboxylic acid CAS No. 1394230-41-1

2Z-Heptyl cyclopropane-d4-carboxylic acid

Cat. No. B1148042
M. Wt: 188.3
InChI Key:
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2Z-Heptyl cyclopropane-d4-carboxylic acid, also known as 2Z-Heptyl cyclopropane-d4-carboxylic acid, is a useful research compound. Its molecular formula is C11H16D4O2 and its molecular weight is 188.3. The purity is usually 95% min..
BenchChem offers high-quality 2Z-Heptyl cyclopropane-d4-carboxylic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2Z-Heptyl cyclopropane-d4-carboxylic acid including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

1394230-41-1

Product Name

2Z-Heptyl cyclopropane-d4-carboxylic acid

Molecular Formula

C11H16D4O2

Molecular Weight

188.3

Purity

95% min.

synonyms

2Z-Heptyl cyclopropane-d4-carboxylic acid

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.